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Compound of Interest

Compound Name: Lithium tert-butoxide

Cat. No.: B106776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of lithium
tert-butoxide powder, a critical reagent in organic synthesis and pharmaceutical development.

The information is presented to be a valuable resource for laboratory work, process

development, and safety considerations.

General Characteristics
Lithium tert-butoxide, with the chemical formula C₄H₉LiO, is an organolithium compound that

presents as a white to off-white powder.[1] It is a strong, non-nucleophilic base widely

employed in a variety of organic reactions, including deprotonation, elimination, and catalysis.

[2][3] Due to its highly reactive nature, it is sensitive to moisture and air, necessitating handling

under inert atmospheric conditions.[4]

Quantitative Physical Properties
The following tables summarize the key physical properties of lithium tert-butoxide powder,

compiled from various sources. Discrepancies in reported values can be attributed to

differences in measurement techniques and sample purity.

Table 1: General Physical Properties
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Property Value Source(s)

Molecular Formula C₄H₉LiO [2]

Molar Mass 80.05 g/mol [3]

Appearance White to off-white powder [1]

Odor Odorless [4]

Table 2: Thermal Properties

Property Value Conditions Source(s)

Melting Point
~283 °C

(decomposes)
Not specified [3][5]

~150 °C

(decomposition)
Not specified [4]

Boiling Point 68-70 °C Not specified [2]

110 °C
at 0.1333 hPa

(sublimes)
[6][7]

Sublimation

Sublimes without

decomposition at 110

°C in vacuum

Vacuum [2][3]

Table 3: Density and Solubility
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Property Value Temperature Source(s)

Density 0.89 g/cm³ 20 °C [2][3]

0.918 g/cm³

(hexamer)
Not specified [1]

~0.5 g/cm³ (Bulk

Density)
20 °C [5]

Solubility in Hexane 16% (w/w) Not specified [2][3]

Solubility in THF 23% (w/w) 20 °C [5]

Solubility in Toluene 5% (w/w) 20 °C [5]

Water Solubility Reacts violently Not applicable [2]

Structural and Spectroscopic Data
Crystal Structure
Lithium tert-butoxide is known to form aggregates in both the solid state and in solution. X-

ray crystallography studies have revealed the existence of a hexameric form.[1][8]

The crystal structure of the hexameric form of lithium tert-butoxide has been determined to

be monoclinic, belonging to the space group C2/m.[8] The unit cell parameters are reported as

a = 2953.5 pm, b = 1752.1 pm, and c = 1008.9 pm, with a β angle of 92.95°.[8] The structure

exhibits disorder in the positions of the lithium atoms, with Li-O bond lengths ranging from

186.1 to 198.4 pm.[8]

Spectroscopic Properties
¹H NMR Spectroscopy: The proton NMR spectrum of lithium tert-butoxide in a suitable

deuterated solvent is expected to show a single peak corresponding to the nine equivalent

protons of the tert-butyl group.

FT-IR Spectroscopy: The infrared spectrum of lithium tert-butoxide displays characteristic

absorptions corresponding to the C-H and C-O stretching and bending vibrations of the tert-

butoxide group.
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Experimental Protocols
The following sections detail generalized experimental methodologies for the determination of

key physical properties of lithium tert-butoxide, with specific considerations for its air- and

moisture-sensitive nature.

Synthesis of Lithium tert-butoxide
Lithium tert-butoxide can be synthesized in the laboratory via the reaction of tert-butanol with

n-butyllithium in a suitable aprotic solvent.

Materials:

tert-butanol

n-butyllithium in hexanes

Anhydrous tetrahydrofuran (THF)

Inert gas (Argon or Nitrogen)

Schlenk line apparatus

Procedure:

Under an inert atmosphere, a solution of tert-butanol in anhydrous THF is prepared in a

Schlenk flask equipped with a magnetic stir bar.

The flask is cooled in an ice bath.

A solution of n-butyllithium in hexanes is added dropwise to the stirred tert-butanol solution.

The reaction mixture is allowed to warm to room temperature and stirred for a specified

period to ensure complete reaction.

The resulting solution of lithium tert-butoxide can be used directly or the solvent can be

removed under vacuum to yield the solid powder.
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Determination of Melting Point
The melting point of the air-sensitive lithium tert-butoxide powder is determined using a

sealed capillary method.

Materials:

Lithium tert-butoxide powder

Glass capillary tubes

Glovebox with an inert atmosphere

Melting point apparatus

Procedure:

Inside a glovebox, a small amount of the dry lithium tert-butoxide powder is loaded into a

glass capillary tube.

The open end of the capillary tube is sealed using a flame or a suitable sealant to prevent

exposure to the atmosphere.

The sealed capillary is then taken out of the glovebox and placed in a melting point

apparatus.

The sample is heated at a controlled rate, and the temperature range over which the solid

melts is observed and recorded. A rapid initial heating can be used to determine an

approximate melting range, followed by a slower, more precise measurement.

Determination of Density
The bulk density of lithium tert-butoxide powder can be determined by measuring the mass of

a known volume of the powder in an inert atmosphere.

Materials:

Lithium tert-butoxide powder
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Graduated cylinder of a known volume

Balance

Glovebox with an inert atmosphere

Procedure:

Inside a glovebox, a graduated cylinder of a known volume is tared on a balance.

The lithium tert-butoxide powder is carefully added to the graduated cylinder up to a

specific volume mark.

The mass of the powder is recorded.

The bulk density is calculated by dividing the mass of the powder by the occupied volume.

Visualizations
The following diagrams illustrate key processes related to lithium tert-butoxide.
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Reactants

Reaction Conditions Process

Products
tert-Butanol

Dropwise Addition

n-Butyllithium

Anhydrous THF

Inert Atmosphere

Ice Bath Stirring

Lithium tert-butoxide

Butane

Click to download full resolution via product page

Caption: Workflow for the synthesis of lithium tert-butoxide.
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Sample Preparation (in Glovebox)

Load Capillary Tube

Seal Capillary Tube

Transfer to Melting Point Apparatus

Heat Sample at Controlled Rate

Observe and Record Melting Range

Data Analysis

Click to download full resolution via product page

Caption: Experimental workflow for melting point determination.

Safety and Handling
Lithium tert-butoxide is a flammable solid that reacts violently with water.[2] It is also

corrosive and can cause severe skin and eye damage. All handling of the powder should be

conducted in a well-ventilated area, preferably within a glovebox under an inert atmosphere, by
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personnel trained in handling air-sensitive reagents. Appropriate personal protective

equipment, including flame-retardant lab coats, safety goggles, and gloves, must be worn.

Conclusion
This technical guide provides a comprehensive summary of the key physical properties of

lithium tert-butoxide powder. The tabulated data, detailed experimental protocols, and visual

workflows are intended to assist researchers and professionals in the safe and effective use of

this important chemical reagent. The inherent reactivity of lithium tert-butoxide necessitates

careful handling and adherence to appropriate safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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